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Compound of Interest

Compound Name: 14-Formyldihydrorutaecarpine

Cat. No.: B1450718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
14-Formyldihydrorutaecarpine is a natural alkaloid compound isolated from the traditional

Chinese medicinal plant, Evodia rutaecarpa. This technical guide provides a comprehensive

overview of its chemical identity, physicochemical properties, and known biological activities.

While research on this specific compound is limited, this document consolidates the available

data on its characterization, potential as an antioxidant, and its mention in broader studies of

Evodia rutaecarpa constituents. The guide includes a summary of its identification, relevant

experimental methodologies derived from related studies, and an exploration of its potential

mechanisms of action.

Chemical Identification and Properties
14-Formyldihydrorutaecarpine is classified as an indole quinoline alkaloid. Its unique

structure and properties are foundational to understanding its biological potential.
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Identifier Value Reference

CAS Number 68353-23-1 [1][2]

Molecular Formula C₂₀H₁₈N₂O₂ [3]

Molecular Weight 318.37 g/mol [3]

Tentative IUPAC Name

14-Oxo-2,3,10,11,12,21-

hexahydro-1H-yohimban-21-

carbaldehyde

Appearance Powder [3]

Note on IUPAC Name: A definitive, universally confirmed IUPAC name for 14-
Formyldihydrorutaecarpine is not consistently reported in publicly available literature. The

name provided is a plausible designation based on its structure but should be used with

caution pending further verification from primary spectroscopic and crystallographic studies.

Biological Activity and Mechanism of Action
The primary biological activity attributed to 14-Formyldihydrorutaecarpine is its potential as

an antioxidant. It has been noted for its ability to inhibit the formation of oxygen radicals in

human neutrophils[2]. This suggests a role in mitigating oxidative stress, a key factor in the

pathogenesis of numerous diseases.

While direct studies on its mechanism of action are scarce, its presence in Evodia rutaecarpa

extracts, which are known to have a wide range of pharmacological effects, is significant. Other

related alkaloids from the same plant, such as evodiamine, have been shown to inhibit

Topoisomerase I, an enzyme crucial for DNA replication and transcription. One study

mentioned 14-Formyldihydrorutaecarpine as a derivative of evodiamine in the context of

Topoisomerase I inhibition, though the direct activity of 14-Formyldihydrorutaecarpine was

not detailed[4]. This suggests a potential, yet unconfirmed, avenue for its mechanism of action.

Further research is required to elucidate the specific signaling pathways and molecular targets

of 14-Formyldihydrorutaecarpine.

Experimental Protocols
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Detailed experimental protocols specifically for 14-Formyldihydrorutaecarpine are not readily

available in the scientific literature. However, based on methods used for the analysis of

alkaloids in Evodia rutaecarpa, the following represents a likely workflow for its isolation and

analysis.

General Workflow for Isolation and Analysis
The following diagram illustrates a generalized workflow for the extraction, isolation, and

analysis of alkaloids like 14-Formyldihydrorutaecarpine from their natural source.
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Caption: Generalized workflow for the isolation and analysis of 14-
Formyldihydrorutaecarpine.

Quantitative Analysis by HPLC-UV/APCI-MS/MS
A high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method

has been used for the quantitative analysis of several alkaloids, including 14-
Formyldihydrorutaecarpine, in commercial Evodiae Fructus.

Instrumentation: HPLC system coupled with a UV detector and an Atmospheric Pressure

Chemical Ionization (APCI) Mass Spectrometer.

Sample Preparation: An extract of Evodiae Fructus is prepared, filtered, and diluted

appropriately for injection.

Chromatographic Conditions: A C18 column is typically used with a gradient elution of mobile

phases, such as acetonitrile and water (often with a modifier like formic acid), to achieve

separation.

Detection: The UV detector monitors the eluent at a specific wavelength, while the mass

spectrometer, operating in multiple reaction monitoring (MRM) mode, provides high

selectivity and sensitivity for quantification.

Results: The content of 14-Formyldihydrorutaecarpine in Evodiae Fructus has been

reported to be in the range of 0.024–0.065 mg/g[5][6].

Signaling Pathway Hypothesis
Given the limited direct evidence, a hypothetical signaling pathway can be constructed based

on its proposed antioxidant activity and its potential interaction with pathways affected by

related compounds.

The diagram below illustrates a potential mechanism where 14-Formyldihydrorutaecarpine
may mitigate cellular damage induced by oxidative stress.
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Caption: Hypothetical pathway of 14-Formyldihydrorutaecarpine's antioxidant action.

Conclusion and Future Directions
14-Formyldihydrorutaecarpine is an intriguing natural product from Evodia rutaecarpa with

potential antioxidant properties. However, the current body of scientific literature on this specific

alkaloid is sparse. To fully understand its therapeutic potential, further research is imperative.

Key areas for future investigation include:

Definitive Structural Elucidation: Comprehensive spectroscopic and X-ray crystallographic

studies to confirm its structure and assign an unambiguous IUPAC name.

Total Synthesis: Development of a synthetic route to enable the production of larger

quantities for extensive biological testing.

Pharmacological Profiling: In-depth studies to confirm its antioxidant activity, explore other

potential biological effects (such as anti-inflammatory or anticancer properties), and elucidate

its specific molecular targets and mechanisms of action.

Pharmacokinetics and Safety: Evaluation of its absorption, distribution, metabolism,

excretion (ADME), and toxicity profile to assess its drug-like properties.
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This technical guide serves as a foundational resource for researchers and professionals

interested in the further exploration of 14-Formyldihydrorutaecarpine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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